
Essential Safety and Disposal Guide for Enpp-1-
IN-2

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Enpp-1-IN-2

Cat. No.: B3026001 Get Quote

This document provides crucial safety and logistical information for the proper handling and

disposal of Enpp-1-IN-2, a potent ENPP1 inhibitor. The following procedures are designed for

researchers, scientists, and drug development professionals to ensure a safe laboratory

environment and compliance with standard chemical waste regulations.

Quantitative Data Summary
For ease of reference, the following table summarizes key quantitative data for Enpp-1-IN-2.
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Property Value Source

Synonym ENPP1 Inhibitor C Cayman Chemical[1]

CAS Number 2378640-92-5 Cayman Chemical[1]

Molecular Formula C15H18N6 Cayman Chemical[1]

Molecular Weight 282.3 g/mol Cayman Chemical[1]

Appearance Crystalline solid Cayman Chemical[1]

Purity ≥98% Cayman Chemical

Solubility

Approx. 30 mg/mL in ethanol,

DMSO, and dimethyl

formamide

Cayman Chemical

Storage Temperature -20°C Cayman Chemical

Stability ≥2 years at -20°C Cayman Chemical

Stock Solution Storage
-80°C for 6 months; -20°C for 1

month
MedChemExpress

Experimental Protocols
Preparation of Stock Solutions

A stock solution of Enpp-1-IN-2 can be prepared by dissolving the crystalline solid in an

appropriate organic solvent such as ethanol, DMSO, or dimethyl formamide. For example, to

prepare a 10 mM stock solution, dissolve 2.823 mg of Enpp-1-IN-2 in 1 mL of solvent. It is

recommended to purge the solvent with an inert gas before use.

Disposal Procedures
While the Safety Data Sheet (SDS) for ENPP1 Inhibitor C (Enpp-1-IN-2) does not classify the

substance as hazardous according to the Globally Harmonized System (GHS), it is prudent to

handle it as a potentially hazardous chemical. All chemical waste should be disposed of in

accordance with local, state, and federal regulations. Consult your institution's Environmental

Health and Safety (EHS) office for specific guidance.
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Step-by-Step Disposal Guide:

Solid Waste:

Collect all disposable items that have come into contact with Enpp-1-IN-2, such as gloves,

pipette tips, and contaminated bench paper.

Place these materials in a designated, clearly labeled hazardous waste container for

solids.

Liquid Waste:

Unused Solutions: Collect any unused stock solutions or working solutions of Enpp-1-IN-2
in a dedicated, leak-proof, and clearly labeled hazardous liquid waste container. Do not

pour solutions containing this compound down the drain.

Aqueous Waste: While small amounts of neutralized aqueous solutions of low toxicity may

sometimes be permissible for drain disposal, it is best practice to collect all solutions

containing Enpp-1-IN-2 as chemical waste to prevent environmental release.

Empty Containers:

Thoroughly rinse empty containers that held Enpp-1-IN-2 with a suitable solvent (e.g.,

ethanol or acetone) three times.

Collect the first rinse as hazardous liquid waste. Subsequent rinses may be permissible for

drain disposal depending on institutional policies.

Deface or remove the original label from the empty, rinsed container before disposal in the

appropriate recycling or trash receptacle.

Waste Segregation:

Ensure that waste containing Enpp-1-IN-2 is segregated from other incompatible waste

streams. For instance, do not mix with strong acids, bases, or oxidizing agents unless part

of a specific neutralization protocol.
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Signaling Pathway and Disposal Workflow
The following diagrams illustrate the ENPP1 signaling pathway and a general workflow for the

proper disposal of Enpp-1-IN-2 waste.
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Caption: Inhibition of the ENPP1 signaling pathway by Enpp-1-IN-2.
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Enpp-1-IN-2 Waste Disposal Workflow
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Caption: Decision workflow for the proper disposal of Enpp-1-IN-2 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

To cite this document: BenchChem. [Essential Safety and Disposal Guide for Enpp-1-IN-2].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026001#enpp-1-in-2-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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